Cas no 2320172-12-9 (N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide)

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide is a synthetic organic compound featuring a benzothiazole core linked to a thiane derivative via a carboxamide bridge. The presence of a 2-hydroxyethoxy substituent enhances its solubility in polar solvents, making it suitable for applications requiring aqueous compatibility. The benzothiazole moiety contributes to potential bioactivity, often explored in medicinal chemistry for its pharmacophore properties. The thiane ring system may confer conformational stability, while the carboxamide linkage offers synthetic versatility for further derivatization. This compound is of interest in pharmaceutical research, particularly in the development of small-molecule inhibitors or probes targeting specific biological pathways. Its structural features allow for modular modifications to optimize physicochemical properties.
N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide structure
2320172-12-9 structure
Product Name:N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide
CAS No:2320172-12-9
MF:C16H20N2O3S2
MW:352.471601486206
CID:6168383
PubChem ID:131703989
Update Time:2025-10-20

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide
    • AKOS040704846
    • N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-1,3-benzothiazole-2-carboxamide
    • N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzo[d]thiazole-2-carboxamide
    • N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
    • 2320172-12-9
    • F6571-2784
    • Inchi: 1S/C16H20N2O3S2/c19-7-8-21-16(5-9-22-10-6-16)11-17-14(20)15-18-12-3-1-2-4-13(12)23-15/h1-4,19H,5-11H2,(H,17,20)
    • InChI Key: OSWFSGVPIJCDLD-UHFFFAOYSA-N
    • SMILES: S1CCC(CNC(C2=NC3C=CC=CC=3S2)=O)(CC1)OCCO

Computed Properties

  • Exact Mass: 352.09153485g/mol
  • Monoisotopic Mass: 352.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 125Ų

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6571-2784-2μmol
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
2μmol
$85.5 2023-09-08
Life Chemicals
F6571-2784-5μmol
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
5μmol
$94.5 2023-09-08
Life Chemicals
F6571-2784-10μmol
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
10μmol
$103.5 2023-09-08
Life Chemicals
F6571-2784-20μmol
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
20μmol
$118.5 2023-09-08
Life Chemicals
F6571-2784-1mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
1mg
$81.0 2023-09-08
Life Chemicals
F6571-2784-2mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
2mg
$88.5 2023-09-08
Life Chemicals
F6571-2784-3mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
3mg
$94.5 2023-09-08
Life Chemicals
F6571-2784-4mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
4mg
$99.0 2023-09-08
Life Chemicals
F6571-2784-5mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
5mg
$103.5 2023-09-08
Life Chemicals
F6571-2784-10mg
N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
2320172-12-9
10mg
$118.5 2023-09-08

Additional information on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide

Introduction to N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2320172-12-9)

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide, a compound with the chemical identifier CAS No. 2320172-12-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole class, a heterocyclic structure known for its diverse biological activities and therapeutic potential. The benzothiazole scaffold is particularly valued for its role in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The molecular structure of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide incorporates a thian-4-ylmethyl side chain, which is linked to a benzothiazole ring system. This configuration introduces unique chemical and biological properties that make it a promising candidate for further research and development. The presence of a hydroxyethoxy group at the 4-position of the thianylmethyl moiety adds an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds containing the benzothiazole core have shown promise in inhibiting enzymes and receptors involved in cancer progression. For instance, studies have highlighted the potential of benzothiazole derivatives as kinase inhibitors, which are critical in targeting the aberrant signaling pathways that drive tumor growth.

The hydroxyethoxy group in N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide may play a crucial role in enhancing the compound's interaction with biological targets. Hydroxyl groups are known to participate in hydrogen bonding, which can improve binding affinity and selectivity. This feature is particularly important in drug design, where precise interaction with biological targets is essential for therapeutic efficacy. Additionally, the hydroxyethoxy group may contribute to better solubility in aqueous environments, facilitating drug delivery and absorption.

Recent research has also explored the antimicrobial properties of benzothiazole derivatives. The structural features of these compounds make them effective against a range of bacterial and fungal pathogens. For example, certain benzothiazole derivatives have been shown to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Given the increasing prevalence of antibiotic-resistant strains, compounds like N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide could offer novel therapeutic strategies.

The synthesis of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thianylmethyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

In vitro studies have begun to uncover the potential pharmacological effects of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The mechanism of action appears to involve modulation of signaling pathways that regulate cell proliferation and survival. These findings are particularly intriguing given the well-documented roles of these pathways in various disease states.

The benzothiazole ring system is known for its ability to interact with biological targets through multiple binding modes. This flexibility allows for the design of compounds with high affinity and selectivity. In the case of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide, the combination of structural features may enhance its ability to bind to specific receptors or enzymes. Such interactions could lead to therapeutic benefits by disrupting pathological processes at their molecular level.

Future research directions for N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide include exploring its potential as an anticancer agent. The ability to modulate key signaling pathways suggests that this compound could be effective in treating various types of cancer. Preclinical studies are warranted to evaluate its efficacy and safety profile further. Additionally, investigating its interactions with other therapeutic agents may uncover synergistic effects that could enhance treatment outcomes.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology techniques. N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide exemplifies how structural innovation can lead to compounds with significant therapeutic potential. By leveraging existing knowledge about benzothiazole derivatives and incorporating novel functional groups like hydroxyethoxy and thianylmethyl moieties, researchers can discover new treatments for challenging diseases.

In conclusion, N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2320172-12-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable compound for research in oncology and antimicrobial therapy. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.